Cas no 401813-49-8 (boc-3-(2-quinolyl)-dl-ala-oh)

• Product Name: boc-3-(2-quinolyl)-dl-ala-oh
• CAS No: 401813-49-8
• MF: C₁₇H₂₀N₂O₄
• MW: 316.351704597473
• CID: 925439
• PubChem ID: 57651611
• Update Time: 2024-11-01

boc-3-(2-quinolyl)-dl-ala-oh Chemical and Physical Properties

Names and Identifiers

• boc-3-(2-quinolyl)-dl-ala-oh
• 56918_ALDRICH
• 56918_FLUKA
• AC1NCZZ5
• Boc-3-(2-quinolyl)-DL-alanine
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-quinolin-2-ylpropanoic acid
• Boc-3-(2-quinolyl)-DL-Ala-OH, >=95.0%
• HY-W141843
• CS-0201639
• 401813-49-8
• A50375
• SCHEMBL14265380
• DTXSID60403891
• CHEMBL5308215
• DA-51273
• Boc-3-(2'-quinolyl)-D-alanine
• Boc-3-(2'-quinolyl)-L-alanine
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(quinolin-2-yl)propanoic acid

• MDL： MFCD03095488
• Inchi： 1S/C17H20N2O4/c1-17(2,3)23-16(22)19-14(15(20)21)10-12-9-8-11-6-4-5-7-13(11)18-12/h4-9,14H,10H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： IKKVPSHCOQHAMU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1C=CC2C=CC=CC=2N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 316.14230712g/mol
• Monoisotopic Mass: 316.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 88.5Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 505.6°C at 760 mmHg
• Flash Point: 259.6°C
• Refractive Index: 1.59

boc-3-(2-quinolyl)-dl-ala-oh Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3